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Compound of Interest

Compound Name:
3-Amino-5-bromobenzene-1-

sulfonamide

Cat. No.: B6591086 Get Quote

An In-Depth Technical Guide to 3-Amino-5-bromobenzene-1-sulfonamide: Synthesis,

Reactivity, and Applications in Drug Discovery

Abstract
3-Amino-5-bromobenzene-1-sulfonamide is a trifunctional aromatic compound that serves

as a versatile building block in medicinal chemistry and materials science. Its unique

substitution pattern, featuring an amine, a bromine atom, and a sulfonamide group, offers three

distinct points for chemical modification. This guide provides a comprehensive technical

overview for researchers and drug development professionals, detailing the compound's

physicochemical properties, a robust synthetic pathway with mechanistic insights, and its vast

potential for creating diverse molecular libraries. We explore its applications as a scaffold for

enzyme inhibitors and discuss key chemical transformations that underpin its utility in the

development of novel therapeutics.

Introduction: A Trifunctional Scaffold for Modern
Medicinal Chemistry
The sulfonamide functional group is a cornerstone of modern pharmacology, forming the basis

for a wide array of drugs, including antibacterial, diuretic, and anti-inflammatory agents.[1][2]

These compounds primarily exert their antibacterial effects by acting as competitive
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antagonists of para-aminobenzoic acid (PABA) in the bacterial folic acid synthesis pathway, a

mechanism that has saved countless lives since their discovery.[3][4]

3-Amino-5-bromobenzene-1-sulfonamide (CAS No. 1261817-84-8) emerges as a

particularly valuable intermediate within this chemical class.[5] It is not an end-product

therapeutic but rather a strategic starting material. The molecule's architecture—an aniline, a

brominated aromatic ring, and a primary sulfonamide—presents a trifecta of reactive sites. This

allows for a modular and strategic approach to drug design, enabling chemists to systematically

explore structure-activity relationships (SAR) by modifying each functional group independently.

[6]

Physicochemical and Safety Profile
A clear understanding of a compound's properties is critical for its effective use in a laboratory

setting.

Property Value Source

CAS Number 1261817-84-8 [5][7]

Molecular Formula C₆H₇BrN₂O₂S [5][7]

Molecular Weight 251.10 g/mol [5]

Storage
Room Temperature, Sealed in

Dry, Keep in Dark Place
[5][7]

Table 1: Physicochemical Properties of 3-Amino-5-bromobenzene-1-sulfonamide.

From a safety perspective, this compound must be handled with appropriate care, consistent

with its classification.
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Hazard Statement Code Description Source

H302 Harmful if swallowed [7]

H315 Causes skin irritation [7]

H319 Causes serious eye irritation [7]

H332 Harmful if inhaled [7]

H335 May cause respiratory irritation [7]

Table 2: GHS Hazard Statements.

Synthesis and Mechanistic Considerations
While commercially available from various suppliers, understanding the synthesis of 3-Amino-
5-bromobenzene-1-sulfonamide provides crucial insights into its chemistry and potential

impurities. A logical and efficient synthetic route can be designed starting from the readily

available 1-bromo-3-nitrobenzene.

Retrosynthetic Analysis
A retrosynthetic approach reveals a multi-step pathway that leverages well-established, high-

yielding reactions common in industrial and academic organic synthesis.
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3-Amino-5-bromobenzene-1-sulfonamide

3-Bromo-5-nitrobenzene-1-sulfonamide

Nitro Reduction (e.g., SnCl₂/HCl)

3-Bromo-5-nitrobenzene-1-sulfonyl chloride

Ammonolysis

1-Bromo-3-nitrobenzene

Chlorosulfonation
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Amine Reactions

Bromine Reactions

Sulfonamide Reactions

3-Amino-5-bromobenzene-1-sulfonamide -NH₂ -Br -SO₂NH₂

Amide Formation
(Acylation)

Urea Formation
(Isocyanates)

Suzuki Coupling
(Aryl/Heteroaryl)

Sonogashira Coupling
(Alkynes)

N-Alkylation

N-Arylation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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